Cas no 1851759-13-1 (2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one)

2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one is a specialized organic compound featuring a pyrrolidine scaffold with a trifluoromethyl and hydroxyl group at the 3-position, coupled with a 2-chloropropanone moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate for bioactive molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxyl group offers a handle for further functionalization. Its electrophilic carbonyl center allows for nucleophilic substitutions or condensations, facilitating diverse derivatization. The compound's well-defined stereochemistry and functional group compatibility make it a versatile building block for targeted drug design and advanced material applications.

2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one structure

1851759-13-1 structure

Product Name:2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one

CAS No:1851759-13-1

MF:C₈H₁₁ClF₃NO₂

MW:245.626652002335

CID:5719455

PubChem ID:121203246

Update Time:2025-10-05

2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
- 1851759-13-1
- AKOS026711481
- F1907-7117
- 2-chloro-1-[3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
- 2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
- Inchi： 1S/C8H11ClF3NO2/c1-5(9)6(14)13-3-2-7(15,4-13)8(10,11)12/h5,15H,2-4H2,1H3
- InChI Key： SOYZTESGQLFVJZ-UHFFFAOYSA-N
- SMILES： ClC(C)C(N1CCC(C(F)(F)F)(C1)O)=O

Computed Properties

Exact Mass: 245.0430408g/mol
Monoisotopic Mass: 245.0430408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 40.5Å²

2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C195181-100mg	2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one	1851759-13-1		100mg	$ 160.00	2022-04-01
TRC	C195181-500mg	2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one	1851759-13-1		500mg	$ 660.00	2022-04-01
TRC	C195181-1g	2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one	1851759-13-1		1g	$ 1000.00	2022-04-01
Life Chemicals	F1907-7117-0.25g	2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one	1851759-13-1	95%+	0.25g	$629.0	2023-09-07
Life Chemicals	F1907-7117-0.5g	2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one	1851759-13-1	95%+	0.5g	$663.0	2023-09-07
Life Chemicals	F1907-7117-1g	2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one	1851759-13-1	95%+	1g	$698.0	2023-09-07
Life Chemicals	F1907-7117-2.5g	2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one	1851759-13-1	95%+	2.5g	$1396.0	2023-09-07
Life Chemicals	F1907-7117-5g	2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one	1851759-13-1	95%+	5g	$2094.0	2023-09-07
Life Chemicals	F1907-7117-10g	2-chloro-1-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one	1851759-13-1	95%+	10g	$2932.0	2023-09-07